Cas no 15783-02-5 (2,5-Dioxocyclopentane-1-carbaldehyde)

2,5-Dioxocyclopentane-1-carbaldehyde structure
15783-02-5 structure
Product Name:2,5-Dioxocyclopentane-1-carbaldehyde
CAS No:15783-02-5
MF:C6H6O3
MW:126.110042095184
CID:2779799
Update Time:2023-08-07

2,5-Dioxocyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dioxocyclopentane-1-carbaldehyde
    • 2-formylcyclopentane-1,3-dione
    • Inchi: 1S/C6H6O3/c7-3-4-5(8)1-2-6(4)9/h3-4H,1-2H2
    • InChI Key: UKOCRARRKGSVNO-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C1C=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 155
  • XLogP3: -0.6
  • Topological Polar Surface Area: 51.2
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